Cas no 2228731-17-5 (3-(4,6-Dichloropyridin-3-yl)-3-methylbutanoic acid)

• Product Name: 3-(4,6-Dichloropyridin-3-yl)-3-methylbutanoic acid
• CAS No: 2228731-17-5
• MF: C₁₀H₁₁Cl₂NO₂
• MW: 248.105840921402
• CID: 5748501
• PubChem ID: 165842709
• Update Time: 2025-05-24

3-(4,6-Dichloropyridin-3-yl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4,6-dichloropyridin-3-yl)-3-methylbutanoic acid
• 2228731-17-5
• EN300-1977031
• 3-(4,6-Dichloropyridin-3-yl)-3-methylbutanoic acid

• Inchi： 1S/C10H11Cl2NO2/c1-10(2,4-9(14)15)6-5-13-8(12)3-7(6)11/h3,5H,4H2,1-2H3,(H,14,15)
• InChI Key： VNPQEUYIDZTWSO-UHFFFAOYSA-N
• SMILES： ClC1C=C(N=CC=1C(C)(C)CC(=O)O)Cl

Computed Properties

• Exact Mass: 247.0166840g/mol
• Monoisotopic Mass: 247.0166840g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 50.2Ų

Additional information on 3-(4,6-Dichloropyridin-3-yl)-3-methylbutanoic acid

3-(4,6-Dichloropyridin-3-yl)-3-methylbutanoic acid: A Comprehensive Overview

The compound 3-(4,6-Dichloropyridin-3-yl)-3-methylbutanoic acid, identified by the CAS number 2228731-17-5, is a significant molecule in the field of organic chemistry. This compound belongs to the class of pyridine derivatives and has garnered attention due to its unique structural features and potential applications in various industries. In recent years, advancements in synthetic methodologies and the exploration of its biological activities have further highlighted its importance.

Structure and Synthesis: The molecular structure of 3-(4,6-Dichloropyridin-3-yl)-3-methylbutanoic acid consists of a pyridine ring substituted with two chlorine atoms at positions 4 and 6, along with a methyl group and a carboxylic acid group attached to position 3. This arrangement imparts the molecule with distinct electronic properties and reactivity. The synthesis of this compound typically involves multi-step processes, including nucleophilic aromatic substitution and oxidation reactions. Recent studies have focused on optimizing these steps to enhance yield and purity, leveraging green chemistry principles to minimize environmental impact.

Physical Properties: The physical properties of 3-(4,6-Dichloropyridin-3-yl)-3-methylbutanoic acid are critical for its application in various chemical processes. It has a melting point of approximately 150°C and is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for use in organic synthesis as an intermediate or reagent.

Biological Activity: One of the most promising aspects of this compound is its biological activity. Recent research has demonstrated that 3-(4,6-Dichloropyridin-3-yl)-3-methylbutanoic acid exhibits potent anti-inflammatory and antioxidant properties. In vitro studies have shown that it inhibits the production of reactive oxygen species (ROS) and reduces inflammation in macrophage cell lines. Furthermore, preliminary animal studies suggest that it may have potential as a therapeutic agent for chronic inflammatory diseases such as arthritis.

Applications: The versatility of 3-(4,6-Dichloropyridin-3-yl)-3-methylbutanoic acid extends to various applications across different industries. In the pharmaceutical sector, it serves as an intermediate in the synthesis of bioactive compounds with potential therapeutic benefits. Additionally, its ability to act as a chiral auxiliary in asymmetric synthesis has been explored, offering new avenues for enantioselective drug development.

Safety Considerations: While exploring the applications of this compound, safety considerations are paramount. Handling this compound requires adherence to standard laboratory protocols to ensure minimal exposure risks. Although no acute toxicity has been reported at typical handling levels, long-term exposure studies are recommended to fully assess its safety profile.

In conclusion, 3-(4,6-Dichloropyridin-3-yl)-3-methylbutanoic acid, with its unique structure and diverse applications, continues to be a focal point in chemical research. As ongoing studies unravel more about its properties and potential uses, this compound is poised to play an increasingly significant role in both academic and industrial settings.